Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Basic Identification and Properties of

Gisadenafil Besylate

Author: Smolecule Technical Support Team. Date: February 2026

Cat. No.: S004610

CAS No.: 334827-98-4

Compound Focus: Gisadenafil Besylate

Get Quote

Property

Detail

CAS Number

Molecular Formula

Molecular Weight

Application

Intended Use

334827-98-4 [1]
C23H33N705S * CeHeO3S [1]

677.79 g/mol [1]

Phosphodiesterase-5 (PDES5) inhibitor [1]

For Research Use Only. Not for Diagnostic or Therapeutic Use [1]

Information Limitations and Research Context

The search did not yield detailed quantitative data, experimental protocols, clinical trial results, or specific

signaling pathway information for Gisadenafil besylate. It appears to be a research chemical used in

laboratory studies rather than an approved drug [1].

For your research, it is helpful to understand the well-established mechanism of action for its drug class.

Gisadenafil besylate is a PDES inhibitor. This class of compounds works by blocking the enzyme

phosphodiesterase type 5 (PDE5), which is responsible for breaking down cyclic guanosine monophosphate
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(cGMP) in cells [2] [3] [4]. The resulting increase in cGMP levels leads to smooth muscle relaxation and
vasodilation. This mechanism is the basis for the clinical use of related PDES5 inhibitors, such as Sildenafil,
in conditions like erectile dysfunction and pulmonary arterial hypertension [3] [4]. The following diagram

illustrates this general pathway.
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Suggestions for Further Research

To gather the technical depth you require, I suggest you:

e Search specialized scientific databases: Platforms like PubMed, Google Scholar, or SciFinder
may have primary research articles not indexed in general web searches. Using the CAS Number
334827-98-4 as a search term can yield precise results.
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¢ Investigate the parent compound: Researching "Gisadenafil" without the "besylate" salt
designation might uncover more studies on its core pharmacology and synthesis.

¢ Review patent literature: Pharmaceutical patents often contain exhaustive chemical,
pharmacological, and formulation data. Searching patent databases using the compound name or
CAS number could provide significant technical detail.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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is-gisadenafil-besylate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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